molecular formula C9H8F2O2 B6650653 2,6-Difluoro-4-(methoxymethyl)benzaldehyde

2,6-Difluoro-4-(methoxymethyl)benzaldehyde

Cat. No.: B6650653
M. Wt: 186.15 g/mol
InChI Key: YGKIXUFDMFCFCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,6-Difluoro-4-(methoxymethyl)benzaldehyde is a fluorinated aromatic aldehyde with a methoxymethyl (-CH₂OCH₃) substituent at the para position of a 2,6-difluorobenzaldehyde backbone. Its molecular formula is C₉H₈F₂O₂, and its molecular weight is 186.16 g/mol.

The aldehyde functional group makes it a versatile intermediate in organic synthesis, particularly in forming heterocycles like benzimidazoles (e.g., via condensation with diamines, as seen in ). Its fluorine atoms enhance metabolic stability and lipophilicity, while the methoxymethyl group may improve solubility compared to non-polar substituents.

Properties

IUPAC Name

2,6-difluoro-4-(methoxymethyl)benzaldehyde
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H8F2O2/c1-13-5-6-2-8(10)7(4-12)9(11)3-6/h2-4H,5H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGKIXUFDMFCFCL-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCC1=CC(=C(C(=C1)F)C=O)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H8F2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde typically involves the fluorination of 4-(methoxymethyl)benzaldehyde. One common method is the direct fluorination using a fluorinating agent such as Selectfluor. The reaction is carried out under controlled conditions to ensure selective fluorination at the 2 and 6 positions.

Industrial Production Methods

In an industrial setting, the production of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde may involve a multi-step process starting from commercially available precursors. The process includes steps such as methylation, formylation, and selective fluorination. The reaction conditions are optimized to achieve high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2,6-Difluoro-4-(methoxymethyl)benzaldehyde undergoes various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

    Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are used.

    Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or sodium ethoxide (NaOEt).

Major Products Formed

    Oxidation: 2,6-Difluoro-4-(methoxymethyl)benzoic acid.

    Reduction: 2,6-Difluoro-4-(methoxymethyl)benzyl alcohol.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2,6-Difluoro-4-(methoxymethyl)benzaldehyde has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde depends on its specific application. In the context of pharmaceutical research, it acts as a precursor for compounds that target specific molecular pathways. For example, G protein-coupled receptor 40 agonists derived from this compound modulate glucose homeostasis by enhancing insulin secretion in response to glucose.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Key analogs differ in the 4-position substituent, altering electronic, steric, and solubility profiles:

Compound Name CAS No. Substituent (4-position) Molecular Formula Molecular Weight (g/mol) Key Properties
2,6-Difluoro-4-(methoxymethyl)benzaldehyde N/A* -CH₂OCH₃ C₉H₈F₂O₂ 186.16 Moderate solubility in polar solvents; balanced steric bulk
2,6-Difluoro-4-methoxybenzaldehyde 256417-10-4 -OCH₃ C₈H₆F₂O₂ 172.13 Higher polarity; lower steric hindrance
2,6-Difluoro-4-methylbenzaldehyde 1201597-22-9 -CH₃ C₈H₆F₂O 156.13 Reduced solubility; increased lipophilicity
4-(Benzyloxy)-2,6-difluorobenzaldehyde 918524-93-3 -OCH₂C₆H₅ C₁₄H₁₀F₂O₂ 260.23 Bulky substituent; lower solubility in water
4-(Difluoromethoxy)-3-methoxybenzaldehyde 151103-08-1 -OCHF₂ (3-OCH₃) C₈H₆F₂O₃ 188.13 Enhanced electron-withdrawing effects; boiling point: 312°C
Key Trends:
  • Solubility : Methoxymethyl and methoxy groups improve water solubility compared to methyl or benzyloxy substituents due to increased polarity.
  • Reactivity : The electron-withdrawing fluorine atoms activate the aldehyde toward nucleophilic attack, but electron-donating groups (e.g., -OCH₃) slightly deactivate the ring, moderating reactivity .
  • Steric Effects : Bulky groups like benzyloxy hinder reactions requiring spatial accessibility, whereas methoxymethyl offers a balance between bulk and flexibility.

Biological Activity

2,6-Difluoro-4-(methoxymethyl)benzaldehyde is an organic compound with the molecular formula C9H8F2O2. This compound is a derivative of benzaldehyde, characterized by the substitution of two fluorine atoms at the 2 and 6 positions and a methoxymethyl group at the 4 position. It has garnered attention for its potential applications in pharmaceuticals and organic synthesis due to its unique structural properties.

The synthesis of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde typically involves the fluorination of 4-(methoxymethyl)benzaldehyde. A common method employs Selectfluor as the fluorinating agent under controlled conditions to ensure selective substitution at the desired positions. The compound can also undergo various chemical reactions, including oxidation, reduction, and substitution reactions, which are crucial for its biological activity.

Table 1: Chemical Reactions of 2,6-Difluoro-4-(methoxymethyl)benzaldehyde

Reaction TypeProductReagents
Oxidation2,6-Difluoro-4-(methoxymethyl)benzoic acidKMnO4, CrO3
Reduction2,6-Difluoro-4-(methoxymethyl)benzyl alcoholNaBH4, LiAlH4
SubstitutionVarious substituted derivativesNaOMe, NaOEt

Biological Activity

Research indicates that 2,6-Difluoro-4-(methoxymethyl)benzaldehyde exhibits significant biological activity, particularly in medicinal chemistry. Its derivatives have been studied for their role as G protein-coupled receptor (GPCR) agonists, which are crucial in regulating glucose homeostasis and insulin secretion.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets involved in metabolic pathways. For instance, compounds derived from 2,6-Difluoro-4-(methoxymethyl)benzaldehyde have been shown to enhance insulin secretion in response to glucose levels by modulating GPCR activity. This mechanism is particularly relevant in the context of type 2 diabetes treatment.

Case Studies

  • Diabetes Treatment : A study explored the efficacy of GPCR agonists derived from this compound in promoting insulin secretion. The results indicated a significant improvement in glucose tolerance in diabetic animal models.
  • Antimicrobial Activity : Another investigation focused on the antimicrobial properties of related compounds. The study demonstrated that certain derivatives exhibited potent activity against various bacterial strains while maintaining low cytotoxicity levels.

Table 2: Summary of Biological Studies

Study FocusFindingsReference
Diabetes TreatmentEnhanced insulin secretion in diabetic models
Antimicrobial ActivityPotent against bacterial strains with low toxicity

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.